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CAS No.: 76600-67-4
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An Injection Molding Processing Guide for Tecoflex™ Thermoplastic Polyurethane (TPU)

Application Notes and Protocols
1.0 Introduction

Tecoflex™ TPUs are medical-grade aliphatic polyether-based thermoplastic polyurethanes

known for their flexibility, biocompatibility, and inherent UV stability, which resists yellowing from

aging and sterilization[1][2][3]. These properties make them ideal for a variety of applications in

the medical, pharmaceutical, and drug-development fields. Tecoflex™ can be processed using

conventional injection molding equipment[2][4].

This document provides a comprehensive guide for processing Tecoflex™ TPU, with a focus

on achieving high-quality, consistent parts suitable for research and medical applications.

Adherence to these protocols is critical due to the hygroscopic nature of TPU, where moisture

can adversely affect the properties of the final product in its molten state[1][5].

2.0 Material Handling and Pre-Processing Protocol
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Thermoplastic polyurethanes are hygroscopic and will readily absorb moisture from the

atmosphere[6]. Processing TPU with high moisture content can lead to material degradation,

reduced mechanical properties, and cosmetic defects such as bubbles or streaks in the molded

part[6]. Therefore, proper drying is the most critical step before processing.

2.1 Protocol for Drying Tecoflex™ TPU

Equipment: Use a machine-mounted dehumidifying dryer (desiccant dryer). The dryer must

be capable of delivering air with a dew point of -40°C (-40°F)[1][2][7]. A drying hopper or a

"one-shot" loader is also recommended to prevent moisture reabsorption during transfer[1]

[2].

Verification: Before starting, verify the dryer's performance and ensure the desiccant is

active. The dew point of the drying air should be monitored to ensure it remains at or below

-40°C[7].

Drying Parameters:

Place the Tecoflex™ TPU pellets in the drying hopper.

Set the drying temperature to 65.5°C (150°F) for a minimum of two hours or 54.4°C

(130°F) for overnight drying[1][2][5].

If additives or color masterbatches are used, they should be pre-mixed with the TPU

pellets before drying to ensure the entire mixture is adequately dried.

Moisture Analysis: The goal is to achieve a maximum moisture level of <0.05% by weight[1]

[2][6][7]. If possible, use a moisture analyzer to confirm the moisture content before

introducing the material into the injection molding machine.

Process Integrity: Keep the dried material in a closed system (e.g., sealed hopper) until it is

processed to prevent moisture re-exposure. On a humid day, TPU pellets can reabsorb

significant moisture in under 20 minutes[8].

3.0 Injection Molding Machine and Mold Setup
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Machine Type: A standard reciprocating screw injection molding machine is suitable for

processing Tecoflex™ TPU[4].

Screw Design: A general-purpose, single-flighted, three-zone screw with a compression ratio

between 2:1 and 3:1 is recommended.

Nozzle: Use a straight, open nozzle with a full internal taper. Avoid dead spots in the barrel

and nozzle where material can degrade due to long residence times.

Shot Size: To minimize melt residence time, the total shot weight (part, runner, and sprue)

should ideally be between 60% and 75% of the barrel's capacity[4].

Mold Design:

Runners: Large-diameter, full-round runners are preferred for balanced flow.

Gates: Utilize gate designs that minimize shear stress.

Venting: Adequate mold venting is crucial to prevent gas entrapment. Vents of 0.002

inches or greater can cause flashing[4].

Ejection: Due to the flexible nature of TPU, use large ejector pins. Air-assisted ejection can

also be effective. A draft angle of 3° to 5° is recommended to facilitate part removal.

Shrinkage: Mold shrinkage varies from 0.4% to 1.4% depending on the hardness and part

thickness. This must be accounted for in the mold design.

4.0 Injection Molding Processing Protocol

The following parameters are starting points and may require optimization based on the

specific grade of Tecoflex™ TPU, part geometry, and molding machine.

Set Temperature Profile: Program the barrel and mold temperatures according to the

recommendations in Table 2. The melt temperature should never exceed 260°C (500°F) to

avoid thermal degradation[1][2].

Purging: Purge the barrel with a suitable material (e.g., HDPE, PS) to remove any previous

polymer before introducing the dried Tecoflex™ TPU[8].
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Molding Cycle:

Injection Speed: Use a slow to medium injection speed to prevent excessive shear heating

and ensure smooth filling of the cavity.

Injection & Hold Pressure: Apply sufficient injection pressure to fill the mold completely.

Transition to holding pressure to pack the part and compensate for shrinkage. The specific

pressure will depend on the part design and material viscosity.

Back Pressure: Apply minimal back pressure, just enough to ensure a consistent shot size

and melt homogenization.

Screw Speed: A screw speed of 20–80 rpm is generally recommended, with 20-40 rpm

being preferable to minimize shear[9].

Cooling Time: Allow adequate cooling time for the part to solidify before ejection. This time

is highly dependent on the wall thickness of the part. Softer grades may require longer

cooling times[4].

Part Handling: Handle ejected parts with care, as they may still be soft. Allow parts to fully

cool and post-cure at ambient conditions to achieve their final physical properties. For some

applications, annealing may be beneficial to optimize physical properties.

Data Presentation: Processing Parameters
Table 1: Material Drying Parameters for Tecoflex™ TPU

Parameter Recommended Value Source

Dryer Type Dehumidifying (Desiccant) [1][2][6]

Air Dew Point ≤ -40°C (≤ -40°F) [1][2][7]

Drying Temperature 65.5°C (150°F) [1][2][7]

Minimum Drying Time 2 hours [1][2][7]

| Target Moisture Content | < 0.05% by weight |[1][2][7] |
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Table 2: Recommended Starting Injection Molding Temperature Profile (°C / °F)

Grade
(Shore
Hardness
)

Rear
Zone

Front
Zone

Nozzle
Melt
Temperat
ure

Mold
Temperat
ure

Source

EG-80A

(72A)
154 / 310 163 / 325 168 / 335

< 193 / <
380

4 - 27 / 40
- 80

[2]

EG-85A

(77A)
163 / 325 163 / 325 168 / 335

< 193 / <

380

4 - 27 / 40 -

80
[2]

EG-93A

(87A)
163 / 325 163 / 325 168 / 335

< 196 / <

385

10 - 38 / 50

- 100
[2]

EG-100A

(94A)
163 / 325 177 / 350 182 / 360

< 210 / <

410

10 - 43 / 50

- 110
[2]

EG-60D

(51D)
182 / 360 191 / 375 193 / 380

< 210 / <

410

10 - 49 / 50

- 120
[2]

EG-65D

(60D)
191 / 375 199 / 390 204 / 400

< 221 / <

430

10 - 49 / 50

- 120
[2]

EG-68D

(63D)
191 / 375 204 / 400 204 / 400

< 221 / <

430

10 - 49 / 50

- 120
[2]

| EG-72D (67D) | 191 / 375 | 210 / 410 | 210 / 410 | < 227 / < 440 | 10 - 54 / 50 - 130 |[2] |

Note: These are starting points. Actual temperatures may need to be adjusted based on the

specific machine, mold, and part design.

Visualizations
Experimental Workflows and Logical Relationships
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Phase 1: Material Preparation

Phase 2: Injection Molding Cycle

Phase 3: Post-Processing

Tecoflex™ TPU Pellets

Dehumidifying Dryer
(≥ 2 hrs @ 65.5°C)

Moisture Content Check
(< 0.05%)

Feeding to Barrel

Melting & Plasticizing
(See Table 2)

Injection into Mold

Packing & Holding

Cooling & Solidification

Part Ejection

Quality Control
(Dimensional & Visual)

Annealing (Optional)

Final Component

If annealing
is not required

Click to download full resolution via product page

Caption: Workflow for Tecoflex™ TPU injection molding from preparation to final part.
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Processing Parameters

Potential Molding Defects

Improper Drying
(Moisture > 0.05%)

Bubbles / Splay Marks

Melt Temp Too High

Material Degradation
(Yellowing, Brittleness)

Flash

Mold Temp Too Low

Sink Marks / VoidsPoor Surface Finish

Injection Speed Too Fast

shear burn

Insufficient
Holding Pressure

Sticking in Mold

Click to download full resolution via product page

Caption: Relationship between key processing parameters and potential molding defects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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